Cas no 793679-41-1 (2-({(1,3-dioxaindan-5-yl)carbamoylmethyl}sulfanyl)benzoic acid)

• Product Name: 2-({(1,3-dioxaindan-5-yl)carbamoylmethyl}sulfanyl)benzoic acid
• CAS No: 793679-41-1
• MF: C₁₆H₁₃NO₅S
• MW: 331.343123197556
• CID: 3108770
• PubChem ID: 2554777
• Update Time: 2025-06-10

2-({(1,3-dioxaindan-5-yl)carbamoylmethyl}sulfanyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[2-(1,3-benzodioxol-5-ylamino)-2-oxoethyl]thio}benzoic acid
• 2-({(1,3-dioxaindan-5-yl)carbamoylmethyl}sulfanyl)benzoic acid
• CS-0235909
• AKOS005198874
• 991-630-3
• HMS3045A21
• SMR001239276
• CHEMBL1552135
• 2-((((1,3-dioxaindan-5-yl)carbamoyl)methyl)sulfanyl)benzoic acid
• Z55950675
• 2-([2-(1,3-Benzodioxol-5-ylamino)-2-oxoethyl]thio)benzoic acid
• 2-((2-(BENZO[D][1,3]DIOXOL-5-YLAMINO)-2-OXOETHYL)THIO)BENZOIC ACID
• MLS002156774
• 2-({[(1,3-dioxaindan-5-yl)carbamoyl]methyl}sulfanyl)benzoic acid
• G36335
• 793679-41-1
• 2-({[(2H-1,3-benzodioxol-5-yl)carbamoyl]methyl}sulfanyl)benzoic acid
• EN300-16503
• 2-[2-(1,3-benzodioxol-5-ylamino)-2-oxoethyl]sulfanylbenzoic acid
• 2-({[(2H-1,3-benzodioxol-5-yl)carbamoyl]methyl}sulfanyl)benzoicacid

• Inchi： 1S/C16H13NO5S/c18-15(8-23-14-4-2-1-3-11(14)16(19)20)17-10-5-6-12-13(7-10)22-9-21-12/h1-7H,8-9H2,(H,17,18)(H,19,20)
• InChI Key： MJZMXHYGQLJXMG-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C(=O)O)CC(NC1C=CC2=C(C=1)OCO2)=O

Computed Properties

• Exact Mass: 331.05144369Da
• Monoisotopic Mass: 331.05144369Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 110Ų

Additional information on 2-({(1,3-dioxaindan-5-yl)carbamoylmethyl}sulfanyl)benzoic acid

Introduction to 2-({(1,3-dioxaindan-5-yl)carbamoylmethyl}sulfanyl)benzoic acid (CAS No. 793679-41-1)

2-({(1,3-dioxaindan-5-yl)carbamoylmethyl}sulfanyl)benzoic acid (CAS No. 793679-41-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements related to this compound.

The chemical structure of 2-({(1,3-dioxaindan-5-yl)carbamoylmethyl}sulfanyl)benzoic acid is noteworthy for its intricate arrangement of functional groups. The molecule consists of a benzoic acid core linked to a sulfanyl group, which is further attached to a carbamoylmethyl moiety. The 1,3-dioxaindan ring system adds an additional layer of complexity and contributes to the compound's unique properties. This structural complexity not only enhances the compound's stability but also influences its interactions with biological targets.

The synthesis of 2-({(1,3-dioxaindan-5-yl)carbamoylmethyl}sulfanyl)benzoic acid typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the condensation of a suitable benzoic acid derivative with a sulfanyl-containing reagent, followed by the introduction of the 1,3-dioxaindan ring system through a series of carefully designed reactions. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, making it more accessible for both research and potential commercial applications.

In terms of biological activities, 2-({(1,3-dioxaindan-5-yl)carbamoylmethyl}sulfanyl)benzoic acid has demonstrated a range of interesting properties that make it a valuable candidate for drug development. Studies have shown that this compound exhibits potent anti-inflammatory effects by modulating key signaling pathways involved in inflammation. Additionally, it has been reported to possess antioxidant properties, which could be beneficial in treating oxidative stress-related conditions.

One of the most exciting areas of research involving 2-({(1,3-dioxaindan-5-yl)carbamoylmethyl}sulfanyl)benzoic acid is its potential as an anticancer agent. Preclinical studies have indicated that this compound can selectively inhibit the growth of certain cancer cell lines while sparing normal cells. The mechanism behind this selective cytotoxicity is not yet fully understood but is believed to involve the modulation of apoptosis and cell cycle regulation pathways.

Beyond its therapeutic potential, 2-({(1,3-dioxaindan-5-yl)carbamoylmethyl}sulfanyl)benzoic acid has also been explored for its use in diagnostic applications. Its unique chemical structure allows it to be conjugated with various imaging agents, making it a promising candidate for developing new diagnostic tools in medical imaging. This versatility underscores the compound's broad applicability across different areas of biomedical research.

The safety profile of 2-({(1,3-dioxaindan-5-yl)carbamoylmethyl}sulfanyl)benzoic acid is another critical aspect that has been extensively studied. Toxicological evaluations have shown that this compound exhibits low toxicity at therapeutic concentrations, which is a favorable attribute for any potential drug candidate. However, as with any new chemical entity, ongoing safety assessments are essential to ensure its long-term safety and efficacy.

In conclusion, 2-({(1,3-dioxaindan-5-yl)carbamoylmethyl}sulfanyl)benzoic acid (CAS No. 793679-41-1) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development. As research in this area continues to advance, it is likely that new insights and applications will emerge, further solidifying the importance of this compound in the field.